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Compound of Interest

Compound Name: Crocetin

Cat. No.: B7823005

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the safety profiles of the naturally occurring carotenoid crocetin and
its synthetic analog, trans-sodium crocetinate (TSC). The information presented is based on

available preclinical and clinical experimental data.

Crocetin, a primary active constituent of saffron, and its synthetic derivative, trans-sodium
crocetinate (TSC), have garnered significant interest for their therapeutic potential in a range
of conditions. Understanding the safety profile of these compounds is paramount for their
continued development and potential clinical application. This guide summarizes key safety
findings from toxicology studies and clinical trials to facilitate a comparative assessment.

Quantitative Safety Data Summary

The following table provides a structured overview of key safety parameters for crocetin and
its synthetic analog, TSC, based on published data.
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Safety Parameter

Crocetin

Trans-Sodium
Crocetinate (TSC)

Source(s)

Preclinical Toxicology

Acute Oral Toxicity
(LD50)

20.7 g/kg (in rodents)

Not explicitly reported,
but described as
"well-tolerated” at high
levels in animal

toxicology studies.

[1]

Clinical Safety:

Healthy Volunteers

Dosage Range

15 mg/day - 37.5
mg/day

Phase | clinical study
completed, found to

be safe in humans.

[2]

No significant adverse
events reported at 15
mg/day and 22.5
mg/day. No clinically

Observed Adverse o ) Generally well-
significant changes in [2]
Events ) ) tolerated.
blood biochemistry or
hematology at 37.5
mg/day for four
weeks.
Clinical Safety: Patient
Populations
7.5 mg (in
0.25 mg/kg

Dosage Range

combination with
TSC)

(intravenous)

[3]4]

Observed Adverse

Events

No significant
difference in adverse
effects compared to
placebo in a study on

myocardial infarction.

No serious adverse
events attributed to
TSC in a Phase /Il
trial for glioblastoma.
Adverse drug effects

were comparable to
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placebo in a study on

myocardial infarction.

Experimental Methodologies

Detailed protocols for key experiments cited in this guide are provided below to allow for a
thorough understanding of the data generation process.

Preclinical Acute Oral Toxicity Study (Crocetin)

Objective: To determine the median lethal dose (LD50) of crocetin following oral administration
in an animal model.

Methodology:
e Animal Model: Rodents (e.g., mice or rats) are used, typically divided into several groups.
» Test Substance: Crocetin is administered as a decoction.

e Dosing: Arange of graded single doses of crocetin are administered orally to different
groups of animals. A control group receives the vehicle only.

o Observation: Animals are observed for a specified period (e.g., 14 days) for signs of toxicity
and mortality.

o Data Analysis: The LD50 value, the dose at which 50% of the animals are expected to die, is
calculated using statistical methods.

Clinical Trial in Healthy Volunteers (Crocetin)

Objective: To evaluate the safety and tolerability of orally administered crocetin in healthy
human subjects.

Methodology:
o Study Design: A randomized, double-blind, placebo-controlled trial.

o Participants: Healthy adult volunteers meeting specific inclusion and exclusion criteria.
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« Intervention: Participants are randomly assigned to receive either crocetin tablets (e.g., 37.5
mg/day) or a matching placebo for a defined period (e.g., four weeks).

o Safety Assessments: Monitoring includes physical examinations, vital signs, and laboratory
tests (hematology, blood biochemistry, and urinalysis) at baseline and at the end of the study.

» Adverse Event Monitoring: All adverse events are recorded and assessed for their severity
and potential relationship to the study drug.

Phase I/ll Clinical Trial in Patients (Trans-Sodium
Crocetinate)

Objective: To evaluate the safety, tolerability, and efficacy of TSC when administered to patients

with a specific condition (e.g., glioblastoma).

Methodology:

Study Design: An open-label, single-arm, dose-escalation study.

o Participants: Patients diagnosed with the target condition (e.g., newly diagnosed
glioblastoma).

« Intervention: TSC is administered intravenously at a specified dose (e.g., 0.25 mg/kg) prior to
standard-of-care treatment sessions (e.g., radiation therapy).

» Safety Monitoring: Close monitoring for dose-limiting toxicities (DLTs). Regular assessments
of hematological and renal function, as well as overall health status.

» Adverse Event Reporting: All adverse events are documented and evaluated by a Safety
Monitoring Committee to determine their relationship to TSC.

Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for a randomized, placebo-controlled clinical
trial designed to assess the safety of an investigational compound like crocetin or its analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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